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Compound of Interest

Compound Name: 4"-methyloxy-Genistin

Cat. No.: B591309

For Researchers, Scientists, and Drug Development Professionals

Introduction

4"-methyloxy-Genistin is a naturally occurring isoflavone methyl-glycoside found in sources
such as Cordyceps militaris grown on germinated soybeans and plants of the Citrus genus. As
a derivative of genistein, it belongs to a class of phytoestrogens known for their potential health
benefits, including immunomodulatory, antiallergic, antioxidant, and anti-cancer properties.[1]
These biological activities make 4"-methyloxy-Genistin a compound of significant interest in
pharmaceutical research and drug development. This document provides detailed application
notes and protocols for the use of 4"-methyloxy-Genistin as a reference standard in analytical
and biological research.

A reference standard is a highly purified and well-characterized substance used as a
measurement base for qualitative and quantitative analyses. The purity of commercially
available 4"-methyloxy-Genistin reference standards is typically greater than 98%, as
determined by High-Performance Liquid Chromatography (HPLC).[2]

Physicochemical Properties and Handling

A summary of the key physicochemical properties of 4"-methyloxy-Genistin is presented in
the table below.
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Property Value

Chemical Formula C22H22010

Molecular Weight 446.4 g/mol

CAS Number 950910-16-4
Appearance White to off-white powder

Soluble in Dimethyl Sulfoxide (DMSO),

Solubility o

Methanol, Ethanol, and Pyridine.[1]

Store at -20°C for long-term (years). For stock
Storage solutions in solvent, store at -80°C for up to 6

months or -20°C for up to 1 month.[1]

Protocol for Preparation of Stock Solutions:

To prepare a stock solution, accurately weigh the desired amount of 4"-methyloxy-Genistin
and dissolve it in an appropriate solvent, such as DMSO. For example, to prepare a 10 mM
stock solution, dissolve 4.464 mg of 4"-methyloxy-Genistin in 1 mL of DMSO. It is
recommended to prepare fresh solutions for use. If storage is necessary, aliquot the stock
solution into single-use vials to avoid repeated freeze-thaw cycles.

Analytical Methods

4"-methyloxy-Genistin as a reference standard is crucial for the accurate identification and
quantification of this compound in various matrices, including plant extracts, formulated
products, and biological samples.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary technique for the analysis of 4"-methyloxy-Genistin. A reversed-phase
C18 column is commonly employed for separation.

Experimental Protocol for HPLC Analysis:

¢ Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector
(DAD).
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e Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um particle size).

* Mobile Phase: A gradient of acetonitrile and water (both may contain a small percentage of
an acidifier like formic acid or acetic acid to improve peak shape). A typical gradient might
start with a lower concentration of acetonitrile and gradually increase.

¢ Flow Rate: 1.0 mL/min.

e Column Temperature: 25-30 °C.

o Detection Wavelength: Isoflavones typically exhibit strong absorbance around 260 nm.

e Injection Volume: 10-20 pL.

» Standard Preparation: Prepare a series of standard solutions of 4"-methyloxy-Genistin in
the mobile phase or a compatible solvent (e.g., methanol) at known concentrations (e.g., 1,
5, 10, 25, 50, 100 pg/mL) to generate a calibration curve.

o Sample Preparation: Extract the analyte from the sample matrix using a suitable solvent. The
extraction method will depend on the nature of the sample. Ensure the final sample is filtered
through a 0.45 pm filter before injection.

e Quantification: The concentration of 4"-methyloxy-Genistin in the sample is determined by
comparing its peak area to the calibration curve generated from the reference standard.

Logical Workflow for HPLC Method Development:

Prepare Mobile Phase
Selizei G @l (Acetonitrile/Water Gradient)

Optimize Gradient & Flow Rate |—>

Set Detection Wavelength (~260 nm) |—>| Inject Standard & Sample |—>| Analyze Data & Quantify

Click to download full resolution via product page

Caption: Workflow for HPLC method development.

Liquid Chromatography-Mass Spectrometry (LC-MS)

For more sensitive and selective detection, especially in complex biological matrices, LC-MS or
LC-MS/MS is the method of choice.
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Experimental Protocol for LC-MS Analysis:

LC System: A UPLC or HPLC system coupled to a mass spectrometer.
e Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 um patrticle size).

» Mobile Phase: Similar to HPLC, typically a gradient of acetonitrile and water with 0.1% formic
acid.

e Flow Rate: 0.2-0.4 mL/min.
e Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF).

 lonization Mode: Electrospray ionization (ESI) in either positive or negative mode. Negative
mode is often preferred for phenolic compounds.

o Data Acquisition: For quantitative analysis, Multiple Reaction Monitoring (MRM) is used on a
triple quadrupole instrument. The precursor ion would be the deprotonated molecule [M-H]-,
and product ions would be generated by fragmentation.

» Standard and Sample Preparation: Similar to HPLC, but may require a more rigorous clean-
up procedure like solid-phase extraction (SPE) for complex matrices to minimize matrix
effects.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation and confirmation of the
identity of 4"-methyloxy-Genistin. The reference standard is used to obtain a definitive
spectrum against which samples can be compared.

Experimental Protocol for NMR Analysis:
e Solvent: Deuterated dimethyl sulfoxide (DMSO-ds) is a common solvent for isoflavones.
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

e Experiments:
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o 'H NMR: Provides information on the number and environment of protons in the molecule.
o 18C NMR: Provides information on the carbon skeleton.

o 2D NMR (COSY, HSQC, HMBC): Used to establish connectivity between protons and
carbons, confirming the complete structure.

» Sample Preparation: Dissolve a sufficient amount of the 4"-methyloxy-Genistin reference
standard (typically 5-10 mg) in approximately 0.5-0.7 mL of the deuterated solvent.

Biological Assays

4"-methyloxy-Genistin's biological activities can be assessed using various in vitro assays,
where it can serve as a reference compound.

Antioxidant Activity Assay (DPPH Radical Scavenging)

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method to evaluate the free
radical scavenging activity of a compound.

Experimental Protocol for DPPH Assay:

e Reagents: DPPH solution in methanol (e.g., 0.1 mM), 4"-methyloxy-Genistin stock solution
in methanol or DMSO, positive control (e.g., ascorbic acid or Trolox).

e Procedure (96-well plate format):

o Prepare a series of dilutions of the 4"-methyloxy-Genistin reference standard and the
positive control.

o In a 96-well plate, add a specific volume of each dilution.
o Add the DPPH solution to each well.
o Incubate the plate in the dark at room temperature for 30 minutes.

o Measure the absorbance at 517 nm using a microplate reader.
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» Calculation: The percentage of DPPH radical scavenging activity is calculated, and the ICso
value (the concentration of the compound that scavenges 50% of the DPPH radicals) is
determined.

Workflow for DPPH Antioxidant Assay:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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